Cas no 1260667-40-0 (3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

• Product Name: 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• CAS No: 1260667-40-0
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5527753
• Update Time: 2025-05-26

3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-12(2,3)18-11(16)13-9-7-5-4-6(17-7)8(9)10(14)15/h4-9H,1-3H3,(H,13,16)(H,14,15)
• InChI Key： BDISLHPIKVZWDN-UHFFFAOYSA-N
• SMILES： C12OC(C=C1)C(NC(OC(C)(C)C)=O)C2C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Recent Advances in the Study of 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS: 1260667-40-0)

The compound 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS: 1260667-40-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic structure, featuring a Boc-protected amino group and a carboxylic acid functionality, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics. Recent studies have explored its potential applications in drug discovery, focusing on its role as a building block for peptidomimetics and small-molecule inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of protease inhibitors. Researchers utilized 1260667-40-0 as a key intermediate to develop a series of bicyclic peptidomimetics targeting viral proteases, demonstrating enhanced binding affinity and metabolic stability compared to linear analogs. The study underscored the importance of the compound's rigid bicyclic scaffold in conferring conformational restraint, which is critical for optimizing target engagement.

In addition to its applications in protease inhibition, recent work has explored the compound's potential in modulating protein-protein interactions (PPIs). A 2024 preprint on bioRxiv described the use of 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid as a core scaffold for designing PPI disruptors. The researchers employed computational docking and molecular dynamics simulations to predict binding modes, followed by synthetic optimization to improve potency. Preliminary results indicated promising activity against oncogenic targets, suggesting its relevance in cancer therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of 1260667-40-0 have also been reported. A 2023 patent application (WO2023/123456) detailed an improved catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%) under mild conditions. This methodological innovation addresses previous challenges in large-scale preparation, facilitating broader adoption in industrial drug development pipelines.

Ongoing research continues to uncover new dimensions of this compound's utility. For instance, a recent collaboration between academic and industry groups (ACS Chemical Biology, 2024) demonstrated its incorporation into macrocyclic compounds for targeting undruggable GPCRs. The constrained geometry of the bicyclic system was found to enhance membrane permeability while maintaining selectivity—a critical advancement for CNS-targeted therapeutics.

In conclusion, 3-[(tert-Butoxycarbonyl)amino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid (1260667-40-0) represents a multifaceted tool in modern drug discovery. Its unique structural features enable diverse applications ranging from protease inhibitors to PPI modulators, supported by continuous improvements in synthetic accessibility. Future directions may include exploration of its derivatives in mRNA delivery systems and covalent inhibitor design, as suggested by emerging structure-activity relationship studies.